Cas no 1211517-54-2 (2-Chloro-5-nitro-3-pyridinylethanone)

2-Chloro-5-nitro-3-pyridinylethanone structure
1211517-54-2 structure
Product Name:2-Chloro-5-nitro-3-pyridinylethanone
CAS No:1211517-54-2
MF:C7H5ClN2O3
MW:200.57920050621
CID:3164876
PubChem ID:53445988
Update Time:2025-04-21

2-Chloro-5-nitro-3-pyridinylethanone Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-nitro-3-pyridinylethanone
    • 1211517-54-2
    • 1-(2-chloro-5-nitropyridin-3-yl)ethanone
    • AKOS015851071
    • SCHEMBL17080674
    • Inchi: 1S/C7H5ClN2O3/c1-4(11)6-2-5(10(12)13)3-9-7(6)8/h2-3H,1H3
    • InChI Key: LBSOAPIYGVMPBR-UHFFFAOYSA-N
    • SMILES: ClC1C(C(C)=O)=CC(=CN=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 199.9988697Da
  • Monoisotopic Mass: 199.9988697Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 75.8Ų
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